molecular formula C10H22N2 B3190811 1-Methylamino-2,2,6,6-tetramethylpiperidine CAS No. 48122-13-0

1-Methylamino-2,2,6,6-tetramethylpiperidine

Cat. No. B3190811
CAS RN: 48122-13-0
M. Wt: 170.3 g/mol
InChI Key: SQSZJFNQVXYHJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Methylamino-2,2,6,6-tetramethylpiperidine is a derivative of 2,2,6,6-Tetramethylpiperidine (TMP), which is an organic compound of the amine class . TMP is a colorless liquid and has a “fishy”, amine-like odor . This amine is used in chemistry as a hindered base .


Synthesis Analysis

Many routes for the synthesis of TMP have been reported . One method starts with a conjugate addition reaction of ammonia to phorone. The intermediate triacetone amine is then reduced in a Wolff-Kishner reaction .


Molecular Structure Analysis

The molecular formula of 1-Methylamino-2,2,6,6-tetramethylpiperidine is C10H22N2 . It is a derivative of TMP, which has the molecular formula C9H19N .


Chemical Reactions Analysis

TMP can be used as a reactant to synthesize allylated tertiary amines via allylic amination of allylic chlorides . It can also be used to generate hydroxylamines via oxidation in the presence of oxone as an oxidant .


Physical And Chemical Properties Analysis

TMP is a clear liquid with a density of 0.83 g/mL at 25 °C . It has a melting point of -59 °C and a boiling point of 152 °C . Its refractive index is 1.445 .

Safety And Hazards

TMP is classified as flammable, toxic if swallowed, and harmful if swallowed . It can cause skin burns, eye damage, and respiratory irritation . To ensure safety, keep the substance away from heat, sparks, and open flames .

Future Directions

As a versatile chemical, TMP has various applications in the field of chemistry. It is used to prepare metallo-amide bases and selective generation of silylketene acetals . It is also used in the synthesis of allylated tertiary amines, hydroxylamines, and sulfenamide compounds . Future research may explore more applications of this compound in different fields.

properties

CAS RN

48122-13-0

Product Name

1-Methylamino-2,2,6,6-tetramethylpiperidine

Molecular Formula

C10H22N2

Molecular Weight

170.3 g/mol

IUPAC Name

N,2,2,6,6-pentamethylpiperidin-1-amine

InChI

InChI=1S/C10H22N2/c1-9(2)7-6-8-10(3,4)12(9)11-5/h11H,6-8H2,1-5H3

InChI Key

SQSZJFNQVXYHJO-UHFFFAOYSA-N

SMILES

CC1(CCCC(N1NC)(C)C)C

Canonical SMILES

CC1(CCCC(N1NC)(C)C)C

Other CAS RN

48122-13-0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.